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Compound of Interest

Compound Name: 5-Methylindan

Cat. No.: B054010 Get Quote

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development

professionals, providing a concise summary of the known identifiers and properties of 5-
Methylindan. While this compound is noted for its presence in certain natural products and its

use as a flavoring agent, it is important to highlight the current scarcity of in-depth biological

activity data and detailed experimental protocols in the public domain.

Chemical Identifiers and Properties
5-Methylindan, a substituted indan, is chemically identified as 5-methyl-2,3-dihydro-1H-indene.

[1][2][3][4] It is a small organic molecule with the chemical formula C₁₀H₁₂ and a molecular

weight of approximately 132.20 g/mol .[1] Key identifiers for this compound are summarized in

the table below for easy reference.
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Identifier Value Source(s)

CAS Number 874-35-1 [1][2]

IUPAC Name
5-methyl-2,3-dihydro-1H-

indene
[1]

Molecular Formula C₁₀H₁₂ [1]

InChI

InChI=1S/C10H12/c1-8-5-6-9-

3-2-4-10(9)7-8/h5-7H,2-

4H2,1H3

[1]

InChIKey
RFXBCGVZEJEYGG-

UHFFFAOYSA-N
[1]

Canonical SMILES CC1=CC2=C(CCC2)C=C1 [1]

PubChem CID 13402 [1]

Known Occurrences and Applications
5-Methylindan has been identified as a volatile flavor component in strawberries (Fragaria

ananassa Duch.).[2] Its primary documented application is as a flavoring agent, notably in soy

sauce. Despite its use in the food industry, there is a conspicuous absence of publicly

available, in-depth research into its pharmacological or toxicological properties.

Biological Activity and Signaling Pathways
A comprehensive search of scientific literature and patent databases reveals a significant gap

in the understanding of 5-Methylindan's biological activity. While the broader class of

aminoindane derivatives has been associated with a range of biological effects, including

antibacterial properties, there is no specific, quantitative data or detailed experimental protocols

available for 5-Methylindan itself.[5] Consequently, there is no information regarding its

mechanism of action, potential therapeutic applications, or any involvement in cellular signaling

pathways.

The following diagram illustrates the current knowledge gap concerning the biological

interactions of 5-Methylindan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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